Cas no 694499-28-0 (Morpholine, 4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Morpholine, 4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]-
• CAS No: 694499-28-0
• MF: C₁₂H₁₃F₃N₂O₃
• MW: 290.238433599472
• CID: 1737077
• PubChem ID: 85971935
• Update Time: 2025-04-21

Morpholine, 4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]-
• 4-(4-nitro-2-trifluoromethyl-benzyl)-morpholine
• SCHEMBL15687970
• 4-(2-(Trifluoromethyl)-4-nitrobenzyl)morpholine
• DB-183776
• 4-(4-Nitro-2-(trifluoromethyl)benzyl)morpholine
• IZVJGQXKQYDWOC-UHFFFAOYSA-N
• 694499-28-0

• Inchi： 1S/C12H13F3N2O3/c13-12(14,15)11-7-10(17(18)19)2-1-9(11)8-16-3-5-20-6-4-16/h1-2,7H,3-6,8H2
• InChI Key： IZVJGQXKQYDWOC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN1CCOCC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 290.08789
• Monoisotopic Mass: 290.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 55.61